N,4-dibenzylpiperidine-1-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives, such as N,4-dibenzylpiperidine-1-carboxamide, involves intra- and intermolecular reactions . A study on the synthesis of piperidine-4-carboxamide derivatives in mice involved the creation of sulfonamide and amide derivatives of piperidine-4-carboxamide via amino-dechlorination and amino-de-alkoxylation reactions .Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 24 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom.Chemical Reactions Analysis
Piperidines, including this compound, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The formation of various piperidine derivatives involves intra- and intermolecular reactions .Scientific Research Applications
- N,4-dibenzylpiperidine-1-carboxamide derivatives have shown promise as potential anticancer agents. Researchers have investigated their effects on cancer cell lines, exploring mechanisms such as cell cycle arrest, apoptosis induction, and inhibition of tumor growth .
- Some studies suggest that this compound derivatives exhibit antiviral properties. These compounds may interfere with viral replication or entry, making them interesting candidates for further investigation in antiviral drug development .
- The piperidine scaffold has been explored for antimalarial drugs. This compound derivatives could potentially target Plasmodium parasites, contributing to the fight against malaria .
- Researchers have evaluated the antibacterial and antifungal activities of this compound derivatives. These compounds may inhibit microbial growth, making them relevant for infectious disease research .
- Piperidine-based compounds often possess analgesic and anti-inflammatory properties. This compound derivatives might modulate pain pathways or reduce inflammation .
- Piperidine derivatives have been investigated for their neuroprotective potential. This compound may play a role in preserving neuronal health and combating neurodegenerative diseases, including Alzheimer’s .
Anticancer Properties
Antiviral Activity
Antimalarial Applications
Antimicrobial Effects
Analgesic and Anti-Inflammatory Potential
Neuroprotective and Anti-Alzheimer’s Effects
Future Directions
Piperidines, including N,4-dibenzylpiperidine-1-carboxamide, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on improving the synthesis methods and exploring the potential applications of this compound in various fields.
properties
IUPAC Name |
N,4-dibenzylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c23-20(21-16-19-9-5-2-6-10-19)22-13-11-18(12-14-22)15-17-7-3-1-4-8-17/h1-10,18H,11-16H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOWZZYBIDQOTGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47199969 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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